Cas no 148563-33-1 (2，1，3-Benzothiadiazole-4-carbonyl chloride)

• Product Name: 2，1，3-Benzothiadiazole-4-carbonyl chloride
• CAS No: 148563-33-1
• MF: C₇H₃ClN₂OS
• MW: 198.62951874733
• CID: 100469
• PubChem ID: 2795206
• Update Time: 2025-04-18

2，1，3-Benzothiadiazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3-BENZOTHIADIAZOLE-4-CARBONYL CHLORIDE
• 2,1,3-Benzothiadiazole-4-carbonyl chloride
• benzo[1,2,5]thiadiazole-4-carboxylic acid chloride
• 2,1,3-Benzothiadiazole-4-carbonyl chloride (9CI)
• SCHEMBL1019293
• AKOS006294945
• J-506694
• Benzo[c][1,2,5]thiadiazole-4-carbonyl chloride
• FT-0763914
• Benzo[c][1,2,5]thiadiazole-4-carbonylchloride
• 148563-33-1
• DTXSID70383579
• 2，1，3-Benzothiadiazole-4-carbonyl chloride

• Inchi： 1S/C7H3ClN2OS/c8-7(11)4-2-1-3-5-6(4)10-12-9-5/h1-3H
• InChI Key： AZKMNSWHLNANDM-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC2C1=NSN=2)=O

Computed Properties

• Exact Mass: 197.96500
• Monoisotopic Mass: 197.9654616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.577
• Melting Point: 110 °C
• Boiling Point: 297.6°Cat760mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.704
• PSA: 71.09000
• LogP: 2.07030

2，1，3-Benzothiadiazole-4-carbonyl chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34